N-(3,5-dimethylphenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C23H25N3O3/c1-16-12-17(2)14-19(13-16)24-22(27)15-29-20-5-3-4-18-6-7-21(25-23(18)20)26-8-10-28-11-9-26/h3-7,12-14H,8-11,15H2,1-2H3,(H,24,27)
• InChI Key: LCFHHDOHUOGNEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCOCC4)C
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide, commonly referred to as DMXAA, is a synthetic compound that has gained attention for its potential use in cancer treatment. DMXAA belongs to the class of compounds known as vascular disrupting agents (VDAs), which are designed to target and destroy the blood vessels that supply tumors with nutrients and oxygen.

Scientific Research Applications

Fungicidal Applications

A study identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as fungicidal agents against Candida and Aspergillus species. The introduction of a gem-dimethyl on the morpholin-2-one core improved plasmatic stability while maintaining in vitro antifungal activity. These derivatives, including N-(biphenyl-3-ylmethyl)-2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetamide, showed broad antifungal activity against various fungi species and demonstrated in vivo efficacy in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).

Structural Aspects in Salt and Inclusion Compounds

Research on the structural aspects of two amide-containing isoquinoline derivatives highlighted their ability to form gels or crystalline salts with mineral acids. These compounds exhibited strong fluorescence emission at lower wavelengths compared to the parent compound, suggesting potential applications in materials science (Karmakar et al., 2007).

Synthesis of Insecticides

Pyridine derivatives, including N-morpholinium 7,7-dimethyl-3-cyano-4-(4'-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-2-thiolate, were synthesized and tested for their insecticidal activity against the cowpea aphid. One of these compounds showed insecticidal activity about 4-fold that of the acetamiprid insecticide (Bakhite et al., 2014).

Antimicrobial and Hemolytic Activities

A series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were synthesized and showed variable antimicrobial activity against selected microbial species. This series demonstrated less toxicity and may be considered for further biological screening, except for a few compounds with higher cytotoxicity (Gul et al., 2017).